Cas no 519056-44-1 (2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile)

• Product Name: 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile
• CAS No: 519056-44-1
• MF: C₁₂H₈Cl₂N₂O
• MW: 267.11072063446
• CID: 826039
• PubChem ID: 540848
• Update Time: 2025-05-20

2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile
• &nbsp
• 2-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]acetonitrile
• 2-[3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl]acetonitrile
• HMS1433F04
• [3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl]acetonitrile #
• AKOS016003192
• H11092
• Maybridge3_000818
• DTXSID40337261
• Acetonitrile, 2-[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]-
• IDI1_012205
• [3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]acetonitrile
• QMKBXPYSQHGSCW-UHFFFAOYSA-N
• 519056-44-1
• MFCD01566132

• MDL： MFCD01566132
• Inchi： 1S/C12H8Cl2N2O/c1-7-8(5-6-15)12(16-17-7)11-9(13)3-2-4-10(11)14/h2-4H,5H2,1H3
• InChI Key： QMKBXPYSQHGSCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(CC#N)=C(C)ON=1)Cl

Computed Properties

• Exact Mass: 266.00100
• Monoisotopic Mass: 266.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Melting Point: 75 °C
• PSA: 49.82000
• LogP: 4.02288

2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile

Introduction to 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile (CAS No. 519056-44-1)

2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile, also known by its CAS number 519056-44-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The unique structural features of this compound make it a valuable candidate for various biological and pharmacological studies.

The chemical structure of 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile consists of a substituted isoxazole ring attached to an acetonitrile group. The presence of the dichlorophenyl and methyl substituents imparts specific chemical and biological properties to the molecule. These properties have been extensively studied in recent years, particularly in the context of their potential therapeutic applications.

One of the key areas of research involving 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile is its role as a potential inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators. This finding has significant implications for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile have also been a focus of recent studies. These investigations have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) characteristics of the compound. Understanding these properties is crucial for optimizing its use in drug development and ensuring its safety and efficacy in clinical settings.

Clinical trials involving 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile are currently underway to evaluate its therapeutic potential in various disease models. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating significant efficacy in preclinical studies. However, further research is needed to fully elucidate its mechanisms of action and to address any potential side effects or limitations.

The synthesis of 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. The synthetic route typically involves the formation of the isoxazole ring through a cycloaddition reaction followed by functional group modifications to introduce the desired substituents. The ability to synthesize this compound efficiently and reproducibly is essential for its continued evaluation in research and development programs.

In conclusion, 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)acetonitrile (CAS No. 519056-44-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to fully characterize its properties and optimize its use in clinical settings.